Cas no 1023815-79-3 (3-methyl-1H-pyrrole-2-carbohydrazide)

• Product Name: 3-methyl-1H-pyrrole-2-carbohydrazide
• CAS No: 1023815-79-3
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 5166185
• Update Time: 2026-03-04

3-methyl-1H-pyrrole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1H-pyrrole-2-carbohydrazide

• Inchi： 1S/C6H9N3O/c1-4-2-3-8-5(4)6(10)9-7/h2-3,8H,7H2,1H3,(H,9,10)
• InChI Key： PIXQXBUGBYQJLK-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C1C(NN)=O

Computed Properties

• Exact Mass: 139.075
• Monoisotopic Mass: 139.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.9A^2

Additional information on 3-methyl-1H-pyrrole-2-carbohydrazide

Recent Advances in the Study of 3-methyl-1H-pyrrole-2-carbohydrazide (CAS: 1023815-79-3) in Chemical Biology and Pharmaceutical Research

3-methyl-1H-pyrrole-2-carbohydrazide (CAS: 1023815-79-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of novel antimicrobial and anticancer agents. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-methyl-1H-pyrrole-2-carbohydrazide derivatives via a multi-step reaction pathway, optimizing yield and purity for pharmaceutical applications. The study emphasized the compound's stability under physiological conditions, making it suitable for further drug development. Structural modifications at the carbohydrazide moiety were shown to significantly influence bioactivity, with certain derivatives exhibiting potent inhibitory effects against bacterial pathogens such as Staphylococcus aureus and Escherichia coli.

In oncology research, 3-methyl-1H-pyrrole-2-carbohydrazide has been investigated for its potential as a kinase inhibitor. A preclinical study in Bioorganic & Medicinal Chemistry Letters (2024) reported that specific derivatives of this compound selectively target cyclin-dependent kinases (CDKs), particularly CDK4/6, which are critical in cell cycle regulation. Molecular docking simulations revealed strong binding affinities to the ATP-binding sites of these kinases, suggesting a promising avenue for developing next-generation anticancer therapies with reduced off-target effects.

Mechanistic studies have further elucidated the compound's mode of action. Research published in Chemical Biology & Drug Design (2023) utilized proteomics and metabolomics approaches to demonstrate that 3-methyl-1H-pyrrole-2-carbohydrazide derivatives induce apoptosis in cancer cells through mitochondrial dysfunction and reactive oxygen species (ROS) generation. These findings were corroborated by in vivo experiments showing tumor growth inhibition in xenograft models without significant toxicity to normal tissues.

The compound's potential extends beyond antimicrobial and anticancer applications. Recent work in European Journal of Medicinal Chemistry (2024) explored its utility as a building block for developing PET (positron emission tomography) tracers. Radiolabeled versions of 3-methyl-1H-pyrrole-2-carbohydrazide demonstrated excellent blood-brain barrier penetration and specific binding to neurological targets, opening new possibilities for diagnostic imaging in neurodegenerative diseases.

Despite these promising developments, challenges remain in the clinical translation of 3-methyl-1H-pyrrole-2-carbohydrazide-based therapeutics. Current research efforts focus on improving pharmacokinetic properties, particularly oral bioavailability and metabolic stability. Collaborative studies between academic institutions and pharmaceutical companies are underway to optimize formulation strategies, with several derivatives entering preclinical safety assessment phases.

In conclusion, 3-methyl-1H-pyrrole-2-carbohydrazide (CAS: 1023815-79-3) represents a multifaceted compound with broad potential in drug discovery. Its structural versatility allows for diverse modifications leading to compounds with distinct biological activities. As research progresses, this scaffold may yield novel therapeutic agents addressing unmet medical needs in infectious diseases, oncology, and neurology. Future studies should focus on translational research to bridge the gap between promising preclinical results and clinical applications.